Cas no 473-81-4 (2,3-Dihydroxypropanoic Acid(20% in water))

• Product Name: 2,3-Dihydroxypropanoic Acid(20% in water)
• CAS No: 473-81-4
• MF: C₃H₆O₄
• MW: 106.077341556549
• MDL: MFCD00065927
• CID: 330584
• PubChem ID: 87567251
• Update Time: 2025-10-30

2,3-Dihydroxypropanoic Acid(20% in water) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2,3-dihydroxy-
• 2,3-dihydroxyPropanoic acid
• NULL
• DL-2,3-Dihydroxypropionic Acid
• DL-Glyceric Acid
• Glyceric acid
• DL-2,3-Dihydroxypropionic Acid (20% in Water, ca. 2mol/L)
• Propanoic acid, 2,3-dihydroxy-
• 2,3-dihydroxypropionic acid
• Glyceronic acid
• NSC9227
• alpha,beta-Hydroxypropionic acid
• (S)-2,3-Dihydroxypropanoic acid
• Glycerolic acid
• Polyglyceric acid
• Glyceric acid, DL-
• 2,3-dihydroxypropans
• beta-Hydroxylactic acid
• (+-)-Glyceric acid
• glycerol ether
• C3H6O4
• a-hydroxylactic acid
• 2,3-Dihydroxypropanoic Acid(20% in water)

• MDL： MFCD00065927
• Inchi： 1S/C3H6O4/c4-1-2(5)3(6)7/h2,4-5H,1H2,(H,6,7)
• InChI Key： RBNPOMFGQQGHHO-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CO

Computed Properties

• Exact Mass: 106.02700
• Monoisotopic Mass: 106.026609
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.5
• Topological Polar Surface Area: 77.8

Experimental Properties

• Density: 1.0304 (rough estimate)
• Melting Point: <25 °C
• Boiling Point: 412°C at 760 mmHg
• Flash Point: 217.1°C
• Refractive Index: 1.5150 (estimate)
• PSA: 77.76000
• LogP: -1.57580
• Solubility: It decomposes during distillation, is miscible with water, ethanol and acetone, and is almost insoluble in ether.
• pka: 3.52(at 25℃)

2,3-Dihydroxypropanoic Acid(20% in water) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 2,3-Dihydroxypropanoic Acid(20% in water)

Recent Advances in the Application of 2,3-Dihydroxypropanoic Acid (20% in water) in Chemical Biology and Pharmaceutical Research

The compound 2,3-Dihydroxypropanoic acid (CAS: 473-81-4), also known as glyceric acid, has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications. A 20% aqueous solution of this compound is particularly noteworthy for its stability and efficacy in various experimental and industrial settings. This research brief synthesizes the latest findings on its applications, mechanisms, and potential therapeutic benefits.

Recent studies have highlighted the role of 2,3-Dihydroxypropanoic acid as a key intermediate in metabolic pathways, particularly in glycolysis and gluconeogenesis. Its presence in these pathways underscores its importance in cellular energy metabolism. Researchers have explored its potential as a biomarker for metabolic disorders, with promising results in early-stage diagnostics. The 20% aqueous formulation has been instrumental in these studies due to its optimal solubility and bioavailability.

In pharmaceutical applications, 2,3-Dihydroxypropanoic acid has been investigated for its antioxidant properties. A 2023 study demonstrated its efficacy in scavenging free radicals, suggesting potential applications in mitigating oxidative stress-related diseases. The 20% concentration was found to be particularly effective in in vitro models, balancing potency with minimal cytotoxicity. This finding opens new avenues for its use in nutraceuticals and therapeutic formulations.

Another groundbreaking application is in drug delivery systems. The compound's hydroxyl groups make it an excellent candidate for polymer conjugation, enhancing drug solubility and targeting. Recent research has utilized the 20% aqueous solution to develop novel hydrogels for controlled release applications. These hydrogels have shown remarkable stability and biocompatibility, making them suitable for sustained drug delivery in chronic conditions.

From an industrial perspective, the 20% aqueous solution of 2,3-Dihydroxypropanoic acid has been adopted in green chemistry initiatives. Its biodegradability and low toxicity profile align with sustainable manufacturing practices. A 2024 industry report highlighted its use as a chelating agent in metal-catalyzed reactions, reducing environmental impact while maintaining high reaction yields.

Looking ahead, researchers are exploring the compound's potential in personalized medicine. Its role in metabolic regulation positions it as a promising candidate for tailored therapeutic interventions. Ongoing clinical trials are investigating its efficacy in diabetes management, with preliminary results showing improved glycemic control. The 20% aqueous formulation's consistency and purity are critical factors in these translational studies.

In conclusion, 2,3-Dihydroxypropanoic acid (20% in water) represents a multifaceted compound with expanding applications in chemical biology and pharmaceutical sciences. Its unique chemical properties, combined with the practical advantages of the 20% aqueous solution, make it a valuable tool for researchers and industry professionals alike. As investigations continue, we anticipate further breakthroughs that will solidify its position in advanced therapeutic and industrial applications.